(2R)-2-(4-methyloxan-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid

• Molecular Formula: C13H23NO5
• Molecular Weight: 273.33 g/mol
• IUPAC Name: (2R)-2-(4-methyloxan-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• InChI: InChI=1S/C13H23NO5/c1-12(2,3)19-11(17)14-9(10(15)16)13(4)5-7-18-8-6-13/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)/t9-/m0/s1
• InChI Key: YDPPDXGANHHAFH-VIFPVBQESA-N
• Isomeric SMILES: CC1(CCOCC1)[C@H](C(=O)O)NC(=O)OC(C)(C)C
• Canonical SMILES: CC1(CCOCC1)C(C(=O)O)NC(=O)OC(C)(C)C

Description

(2R)-2-(4-Methyloxan-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid is a stereospecific amino acid derivative featuring a 4-methyltetrahydropyran (oxane) ring and a tert-butoxycarbonyl (Boc) -protected amino group. The Boc group enhances solubility in organic media and stabilizes the amino functionality during synthetic processes, while the 4-methyloxane moiety contributes to conformational rigidity and lipophilicity .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of copper-catalyzed oxidative dehydrogenative reactions, which enable the formation of complex structures through the selective cleavage of C-H bonds .

Industrial Production Methods

Industrial production of this compound may involve large-scale reactions using optimized conditions to ensure high yield and purity. Techniques such as continuous flow reactors and advanced purification methods are often employed to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

(2R)-2-(4-methyloxan-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature and solvent, are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

(2R)-2-(4-methyloxan-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Comparison with Similar Compounds

a) Ring Structure and Conformation

• The 4-methyloxane ring in the target compound provides a 6-membered cyclic ether with moderate rigidity, balancing lipophilicity and solubility. In contrast, the adamantane derivative offers extreme rigidity but reduced solubility, while the cyclopentene analog introduces unsaturation and conformational flexibility.

b) Functional Group Contributions

• The Boc group is a common feature across analogs, providing steric protection and synthetic versatility. However, substituents like the 4-chlorophenyl group introduce electronic effects (e.g., electron withdrawal), enhancing interactions with hydrophobic enzyme pockets.
• Hydroxyl groups in the adamantane derivative and phenolic compounds enable hydrogen bonding, improving target affinity but reducing metabolic stability.